2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C17H18N2O/c20-17(18-16-8-2-1-3-9-16)13-19-11-10-14-6-4-5-7-15(14)12-19/h1-9H,10-13H2,(H,18,20)
• InChI Key: JIIVSBJJBQFWMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide is not fully understood. However, it is believed to act on multiple targets in the central nervous system, including ion channels, receptors, and enzymes. It has been shown to modulate the activity of GABA receptors and inhibit the activity of voltage-gated calcium channels.
Biochemical and Physiological Effects:
2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide has been shown to produce several biochemical and physiological effects. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in the development of neurodegenerative diseases. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide is its wide range of pharmacological activities. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide. One of the most promising areas of research is the development of new drugs for the treatment of neurodegenerative diseases. Additionally, this compound could be studied for its potential use in the treatment of other diseases such as epilepsy and chronic pain. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide can be achieved through several methods. One of the most commonly used methods is the Pictet-Spengler reaction, which involves the condensation of an amino acid and an aldehyde in the presence of a catalyst. Other methods include the reduction of the corresponding nitro compound and the reductive amination of the corresponding ketone.

Scientific Research Applications

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of pharmacological activities, including anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.